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Compound of Interest

Compound Name: H-Lys(Boc)-OMe hydrochloride

Cat. No.: B556985 Get Quote

Essential Safety and Handling of H-Lys(Boc)-OMe
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical reagents such as H-Lys(Boc)-
OMe hydrochloride. This document provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment. Adherence to these guidelines is critical to minimize risks and ensure safe and

effective handling of this compound.

Chemical Identifier:

Name: H-Lys(Boc)-OMe hydrochloride

Synonyms: Methyl N6-(tert-Butoxycarbonyl)-L-lysinate Hydrochloride, Nε-Boc-L-lysine

Methyl Ester Hydrochloride

CAS Number: 2389-48-2[1][2]

Hazard Identification and Precautionary Measures:

H-Lys(Boc)-OMe hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Additionally, it may

cause respiratory irritation.[1] Therefore, strict adherence to safety protocols is mandatory.
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Hazard Statement Precautionary Measures

H302: Harmful if swallowed

P270: Do not eat, drink or smoke when using

this product.[1] P301+P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.

H315: Causes skin irritation

P264: Wash hands thoroughly after handling.[1]

P280: Wear protective gloves/protective

clothing.[1] P302+P352: IF ON SKIN: Wash with

plenty of soap and water.[1]

H319: Causes serious eye irritation

P280: Wear eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

H335: May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P271: Use

only outdoors or in a well-ventilated area.[1]

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following PPE is mandatory when handling H-Lys(Boc)-OMe
hydrochloride.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Eye & Face Protection
Safety glasses with side

shields or goggles

Must meet appropriate national

standards. A face shield should

be worn if there is a significant

splash hazard.

Skin & Body Protection Laboratory coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Full-length pants and closed-

toe shoes

Pants should be made of a

non-synthetic material. Shoes

must cover the entire foot.

Respiratory Protection Dust mask or respirator

Use a NIOSH-approved N95

dust mask or a respirator with

an appropriate cartridge if

engineering controls are

insufficient or if dust may be

generated.

Experimental Protocols: Operational and Disposal
Plans
A systematic approach to the handling and disposal of H-Lys(Boc)-OMe hydrochloride is

crucial to mitigate risks.

Operational Plan for Safe Handling
Preparation:

Conduct a pre-work hazard assessment.

Ensure a certified chemical fume hood is operational.
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Verify that all necessary PPE is available and in good condition.

Have an emergency spill kit readily accessible.

Handling:

Always handle the solid material within a chemical fume hood to minimize inhalation

exposure.[1]

Avoid the creation of dust when transferring the compound.[1] Use appropriate tools such

as a spatula or powder funnel.

Keep the container tightly sealed when not in use.[1]

Maintain controlled conditions during any reaction.

Cleanup and Decontamination:

Decontaminate all surfaces and equipment that have come into contact with the chemical

using an appropriate solvent.

Wash hands thoroughly with soap and water after handling is complete.[1]

Disposal Plan
Solid Chemical Waste:

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette

tips), in a designated, labeled, and sealed hazardous waste container.

Contaminated Solvents:

Collect any solvents used for decontamination or from the reaction mixture in a

designated, labeled, and sealed hazardous waste container for halogenated or non-

halogenated solvents, as appropriate.

Empty Containers:
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Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected

as hazardous waste. Once decontaminated, the container can be disposed of according to

institutional guidelines.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of H-
Lys(Boc)-OMe hydrochloride.
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Caption: Workflow for the safe handling and disposal of H-Lys(Boc)-OMe hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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